Adsorption of metal cations by hydrous aluminium(III) or iron(III) hydroxide precipitates: enhancement by EDTA and related chelate molecules†

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A807135G

Abstract

Stoichiometrically equivalent concentrations of ethylenediaminetetraacetate, EDTA, and of related chelating anions increase the adsorption of ca. millimolar concentrations heavy metal aqua-ions on amorphous precipitates of aluminium(III) or iron(III) hydroxide and, although higher concentrations decrease the adsorption, poly-EDTA, a polyelectrolyte containing EDTA functional groups, shows no such decrease.

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